Cas no 2229264-26-8 (2-(3-bromopropyl)-1H-imidazole)

• Product Name: 2-(3-bromopropyl)-1H-imidazole
• CAS No: 2229264-26-8
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• CID: 5980383
• PubChem ID: 66889331
• Update Time: 2025-05-26

2-(3-bromopropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-1H-imidazole
• SCHEMBL1052115
• 2229264-26-8
• EN300-1928607

• Inchi： 1S/C6H9BrN2/c7-3-1-2-6-8-4-5-9-6/h4-5H,1-3H2,(H,8,9)
• InChI Key： UQZZKZNVDAHLBF-UHFFFAOYSA-N
• SMILES： BrCCCC1=NC=CN1

Computed Properties

• Exact Mass: 187.99491g/mol
• Monoisotopic Mass: 187.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 2-(3-bromopropyl)-1H-imidazole

Professional Introduction to Compound with CAS No. 2229264-26-8 and Product Name: 2-(3-bromopropyl)-1H-imidazole

2-(3-bromopropyl)-1H-imidazole (CAS No. 2229264-26-8) is a significant compound in the field of pharmaceutical chemistry and medicinal research, characterized by its unique structural properties and versatile applications. This heterocyclic organic compound belongs to the imidazole class, which is widely recognized for its role in drug development due to its bioisosteric properties and ability to interact with biological targets. The presence of a bromine substituent at the 3-position of the propyl chain enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound’s molecular structure consists of an imidazole ring fused with a propyl side chain that is further substituted with a bromine atom. This configuration imparts distinct chemical characteristics, including electrophilicity at the bromine site, which facilitates various chemical transformations such as nucleophilic substitution reactions. These attributes make 2-(3-bromopropyl)-1H-imidazole a preferred building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, 2-(3-bromopropyl)-1H-imidazole has garnered attention in academic and industrial research for its potential applications in medicinal chemistry. The imidazole core is a privileged scaffold in drug design, frequently found in bioactive molecules targeting various diseases. Studies have highlighted its utility in the synthesis of small-molecule inhibitors and modulators that interact with enzymes and receptors involved in metabolic pathways, inflammation, and cancer biology.

One of the most compelling aspects of 2-(3-bromopropyl)-1H-imidazole is its role as a precursor in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the reactivity of the brominated propyl group to introduce this compound into libraries of kinase inhibitors, where it serves as a key structural motif. The bromine atom allows for further functionalization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the creation of diverse analogs with tailored biological activities.

Moreover, 2-(3-bromopropyl)-1H-imidazole has been explored in the context of antimicrobial drug discovery. The imidazole ring exhibits inherent antimicrobial properties, and modifications at the 3-position can enhance these effects while minimizing toxicity. Recent studies have demonstrated its incorporation into novel antimicrobial agents designed to combat resistant bacterial strains. The propyl side chain’s flexibility and the bromine’s reactivity provide a scaffold that can be modified to improve pharmacokinetic profiles and target specificity.

The compound’s significance extends to its use in materials science, particularly in the development of organic electronic materials. The imidazole ring’s conjugated system makes it a candidate for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other optoelectronic devices. Researchers have investigated 2-(3-bromopropyl)-1H-imidazole as a component in polymer semiconductors due to its ability to enhance charge transport properties while maintaining stability under operational conditions.

In conclusion, 2-(3-bromopropyl)-1H-imidazole (CAS No. 2229264-26-8) represents a versatile and highly functional compound with broad applications across pharmaceuticals, materials science, and beyond. Its unique structural features—combining an imidazole core with a brominated propyl side chain—make it an indispensable tool for synthetic chemists and researchers aiming to develop innovative solutions for complex challenges. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific discovery.